Cas no 141046-57-3 (Bicyclo[3.1.1]heptane-1-carboxylic acid, 5-iodo-, methyl ester)

• Product Name: Bicyclo[3.1.1]heptane-1-carboxylic acid, 5-iodo-, methyl ester
• CAS No: 141046-57-3
• MF: C₉H₁₃IO₂
• MW: 280.102795362473
• CID: 1300310
• Update Time: 2024-08-03

Bicyclo[3.1.1]heptane-1-carboxylic acid, 5-iodo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.1]heptane-1-carboxylic acid, 5-iodo-, methyl ester
• methyl 5-iodobicyclo<3.1.1>heptane-1-carboxylate

• Inchi： 1S/C9H13IO2/c1-12-7(11)8-3-2-4-9(10,5-8)6-8/h2-6H2,1H3
• InChI Key： PBRKJYTWGSOMMU-UHFFFAOYSA-N
• SMILES： C12(C(OC)=O)CC(I)(C1)CCC2

Computed Properties

• Exact Mass: 279.99559

Experimental Properties

• Density: 1.70±0.1 g/cm3(Predicted)
• Boiling Point: 266.3±33.0 °C(Predicted)
• PSA: 26.3